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Technical Support Center: Fluralaner
Pharmacokinetic Studies
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals studying the

pharmacokinetic properties of Fluralaner, with a specific focus on the impact of food on its

absorption.

Frequently Asked Questions (FAQs)
Q1: What is the expected effect of food on the oral absorption of Fluralaner in dogs?

A1: The presence of food significantly enhances the oral absorption and bioavailability of

Fluralaner in dogs.[1][2][3][4][5] When administered with a full meal, the total drug exposure

(AUC) and the maximum plasma concentration (Cmax) are substantially increased compared

to administration in a fasted state.[1][2][3][4][5][6] It is recommended to administer Fluralaner
chewable tablets at or around the time of feeding.[1][7]

Q2: By how much does food increase Fluralaner bioavailability?

A2: Studies have shown that oral administration of Fluralaner with a full ration of food results in

a 2.5-fold increase in the total drug exposure over 91 days (AUC) and a 2.1-fold increase in the
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maximum plasma concentration (Cmax) compared to fasted dogs.[1][2][3][4][5][6] This

difference in bioavailability is statistically significant.[1][2][3][4][5][6]

Q3: Does feeding affect the time it takes for Fluralaner to reach maximum plasma

concentration (Tmax)?

A3: No, the time to reach maximum plasma concentration (Tmax) is not significantly different

between fed and fasted dogs.[1][2][3][4][5][6] In both groups, the mean Tmax is approximately

one day.[1] This indicates that while food increases the extent of absorption, it does not delay

the onset of absorption.[1]

Q4: Is there a risk of toxicity associated with the increased bioavailability when Fluralaner is
administered with food?

A4: Studies have not observed any adverse events in dogs that were administered Fluralaner
with food, despite the significant increase in bioavailability.[1][2][3][4][5][6] This suggests that

the increased plasma concentrations are not associated with an increased risk of toxicity.[1]

Q5: What is the recommended administration protocol for Fluralaner in clinical or field settings

to ensure optimal absorption?

A5: To ensure optimal absorption and efficacy, Fluralaner chewable tablets should be

administered with food.[8][9][10][11] The product label for Bravecto® specifically states that it

should be administered with food.[8][9][10]

Troubleshooting Guide for Experimental
Discrepancies
Issue: Lower than expected plasma concentrations of Fluralaner observed in a study group.

Possible Cause: Inconsistent feeding schedule or administration of Fluralaner in a fasted or

semi-fasted state.

Troubleshooting Steps:

Verify Feeding Protocol: Review the study protocol and records to confirm that all subjects

in the treatment group were fed a full meal at or around the time of Fluralaner
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administration.

Standardize Meal Composition: Ensure the type and amount of food provided are

consistent across all subjects, as diet composition (e.g., fat content) can influence drug

absorption.[1]

Observe Administration: Directly observe the administration process to confirm that the

animal consumes the entire dose and the accompanying meal.

Issue: High inter-individual variability in Fluralaner plasma concentrations.

Possible Cause: Inconsistent administration with respect to feeding times across different

subjects.

Troubleshooting Steps:

Strict Feeding Schedule: Implement and enforce a strict feeding and dosing schedule.

Administer Fluralaner at the same time relative to the meal for all subjects.

Record Keeping: Maintain detailed records of the time of feeding and the time of drug

administration for each animal to identify any potential correlations with plasma

concentration variability.

Data Presentation
Table 1: Pharmacokinetic Parameters of Fluralaner in Fed vs. Fasted Dogs

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3975707/
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Fed Group Fasted Group
Fold Change
(Fed/Fasted)

Statistical
Significance

Cmax (ng/mL)

Mean value

significantly

higher

Lower mean

value
2.1

Statistically

Significant

AUC₀₋₉₁d

(ng·d/mL)

Mean value

significantly

higher

Lower mean

value
2.5

Statistically

Significant

Tmax (days) ~1 day ~1 day
No significant

difference

Not Statistically

Significant

Data compiled from studies administering a single oral dose of 25 mg/kg Fluralaner to beagle

dogs.[1][2][3][4][5][6]

Experimental Protocols
Protocol: Investigating the Effect of Food on Fluralaner Pharmacokinetics in Dogs

This protocol is based on the methodology described in the pivotal study by Walther et al.

(2014).

Animal Subjects:

Species: Beagle dogs.

Health Status: Healthy, confirmed by veterinary examination.

Group Size: A minimum of 12 animals to be divided into two groups (fed and fasted).

Housing and Acclimation:

House dogs individually in pens under standard laboratory conditions.

Allow for an acclimation period before the start of the study.

Study Design:
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Randomized, parallel-group design.

Group 1 (Fed): Receive a single oral dose of Fluralaner with their full daily ration of food.

Group 2 (Fasted): Fasted overnight prior to administration of a single oral dose of

Fluralaner.

Dosing:

Drug: Fluralaner chewable tablets.

Dose: 25 mg/kg body weight.

Administration:

Fed Group: Administer the tablet at the time of feeding. Ensure the dog consumes the

entire meal.

Fasted Group: Administer the tablet on an empty stomach.

Blood Sampling:

Collect blood samples into appropriate anticoagulant tubes at the following time points:

Pre-dose (0 hours)

2, 4, and 8 hours post-dose

1, 2, 3, 4, 7, 14, 21, 28, 42, 56, 70, 84, and 91 days post-dose.[1]

Process blood samples to separate plasma and store frozen until analysis.

Pharmacokinetic Analysis:

Analyze plasma samples for Fluralaner concentration using a validated analytical method

(e.g., LC-MS/MS).

Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental

methods.
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Perform statistical analysis to compare the parameters between the fed and fasted

groups.

Mandatory Visualization
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Drug Administration Gastrointestinal Absorption
Pharmacokinetic Outcome

Fasted State Lower Bioavailability

Fed State
(Full Meal)

Significantly Increased
Bioavailability

Standard Exposure
Cmax & AUC

Enhanced Exposure
Cmax: 2.1x Higher
AUC: 2.5x Higher
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Start: Healthy Beagle Dogs

Randomization into Two Groups

Fed Group
(Full Meal + 25 mg/kg Fluralaner)

Fasted Group
(25 mg/kg Fluralaner)

Serial Blood Sampling
(0h to 91d)

Plasma Fluralaner Concentration Analysis
(LC-MS/MS)

Pharmacokinetic Parameter Calculation
(Cmax, Tmax, AUC)

Statistical Comparison
of Fed vs. Fasted Groups

Conclusion: Food Significantly
Increases Bioavailability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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